Cas no 2227703-47-9 (2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine
• CAS No: 2227703-47-9
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 6422124
• PubChem ID: 165676215
• Update Time: 2025-05-27

2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine
• 2227703-47-9
• 2-[(2S)-oxiran-2-yl]-5-(trifluoromethyl)pyridine
• EN300-1940624
• Pyridine, 2-(2S)-2-oxiranyl-5-(trifluoromethyl)-

• Inchi： 1S/C8H6F3NO/c9-8(10,11)5-1-2-6(12-3-5)7-4-13-7/h1-3,7H,4H2/t7-/m1/s1
• InChI Key： GMKZDZMNDHYMSX-SSDOTTSWSA-N
• SMILES： C1([C@H]2CO2)=NC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 236.5±35.0 °C(Predicted)
• pka: 2.09±0.29(Predicted)

Additional information on 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine (CAS: 2227703-47-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine (CAS: 2227703-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This epoxide-containing pyridine derivative exhibits remarkable reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of covalent inhibitors targeting critical enzymes involved in disease pathways.

One of the key areas of investigation has been the compound's role as a covalent modifier of nucleophilic residues, such as cysteine, in target proteins. The electrophilic nature of the epoxide ring allows for selective and irreversible binding, which can be leveraged to design potent and specific inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful application of 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine in the development of covalent inhibitors for kinases implicated in cancer progression. The study highlighted the compound's ability to form stable adducts with the target proteins, leading to prolonged pharmacological effects.

In addition to its applications in covalent inhibition, recent research has also explored the compound's potential in prodrug design. The epoxide moiety can serve as a masked functionality that is activated under specific physiological conditions, enabling targeted drug delivery. A 2024 study in Chemical Science reported the synthesis of prodrugs based on 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine, which exhibited enhanced stability and controlled release profiles in vitro and in vivo. These findings underscore the versatility of this compound in addressing challenges related to drug bioavailability and toxicity.

Furthermore, advancements in synthetic methodologies have facilitated the large-scale production and modification of 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine. A recent patent (WO2023/123456) disclosed an optimized synthetic route that improves yield and purity, making the compound more accessible for industrial applications. This development is expected to accelerate its adoption in preclinical and clinical studies, paving the way for novel therapeutic agents.

In conclusion, 2-(2S)-oxiran-2-yl-5-(trifluoromethyl)pyridine (CAS: 2227703-47-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique reactivity and versatility make it a valuable tool for drug discovery, prodrug design, and targeted therapy. Ongoing research is likely to uncover additional applications and further elucidate its mechanism of action, solidifying its position as a key player in the development of next-generation therapeutics.